Cas no 147777-28-4 (1,3-Dithiolane, 2-heptyl-2-methyl-)

• Product Name: 1,3-Dithiolane, 2-heptyl-2-methyl-
• CAS No: 147777-28-4
• MF: C₁₁H₂₂S₂
• MW: 218.422380924225
• CID: 1319125
• PubChem ID: 10632635
• Update Time: 2025-04-20

1,3-Dithiolane, 2-heptyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane, 2-heptyl-2-methyl-
• 2-heptyl-2-methyl-1,3-dithiolane
• 147777-28-4
• DTXSID60442765

• Inchi： 1S/C11H22S2/c1-3-4-5-6-7-8-11(2)12-9-10-13-11/h3-10H2,1-2H3
• InChI Key： VTRIENSAJQYGFJ-UHFFFAOYSA-N
• SMILES： S1CCSC1(C)CCCCCCC

Computed Properties

• Exact Mass: 218.11646
• Monoisotopic Mass: 218.11629305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0